Cas no 1339862-35-9 (3-amino-4-methanesulfonylbutan-1-ol)

• Product Name: 3-amino-4-methanesulfonylbutan-1-ol
• CAS No: 1339862-35-9
• MF: C₅H₁₃NO₃S
• MW: 167.226620435715
• CID: 6199206
• PubChem ID: 64897983
• Update Time: 2025-06-13

3-amino-4-methanesulfonylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-methanesulfonylbutan-1-ol
• 1339862-35-9
• AKOS014227746
• EN300-1989991

• Inchi： 1S/C5H13NO3S/c1-10(8,9)4-5(6)2-3-7/h5,7H,2-4,6H2,1H3
• InChI Key： XIJQREUPQYABJL-UHFFFAOYSA-N
• SMILES： S(C)(CC(CCO)N)(=O)=O

Computed Properties

• Exact Mass: 167.06161445g/mol
• Monoisotopic Mass: 167.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 3-amino-4-methanesulfonylbutan-1-ol

Professional Introduction to 3-amino-4-methanesulfonylbutan-1-ol (CAS No. 1339862-35-9)

3-amino-4-methanesulfonylbutan-1-ol, with the chemical formula C₆H₁₁NO₄S, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1339862-35-9, has garnered attention due to its versatile structural features and potential applications in drug development. The presence of both amino and methanesulfonyl functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the realm of medicinal chemistry.

The compound's structure consists of a four-carbon chain with an amino group (-NH₂) at the terminal carbon and a methanesulfonyl group (-SO₂CH₃) at the fourth carbon. This unique arrangement provides a rich framework for chemical modifications, enabling the creation of diverse derivatives with tailored biological activities. The methanesulfonyl group, in particular, is known for its ability to enhance molecular interactions with biological targets, making it a popular moiety in the design of pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-amino-4-methanesulfonylbutan-1-ol. Research has demonstrated that this compound exhibits promising properties as a precursor in the synthesis of bioactive molecules. For instance, studies have shown that derivatives of this compound can interact with specific enzymes and receptors, suggesting their utility in developing treatments for various diseases. The ability to modify both the amino and methanesulfonyl groups allows for fine-tuning of these interactions, making it a versatile tool in medicinal chemistry.

One area where this compound has shown particular promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with cancer and other diseases. By designing molecules that specifically target kinases, researchers can develop effective therapeutic strategies. The structural features of 3-amino-4-methanesulfonylbutan-1-ol make it an ideal candidate for such applications. Its ability to bind to the active sites of kinases and modulate their activity has been demonstrated in several preclinical studies.

Additionally, the compound has been explored as a building block in the synthesis of protease inhibitors. Proteases are another class of enzymes that are involved in various pathological processes, including inflammation and infection. Inhibiting these enzymes can lead to significant therapeutic benefits. The unique chemical environment provided by 3-amino-4-methanesulfonylbutan-1-ol allows for the creation of protease inhibitors with high specificity and potency. This has opened up new avenues for drug discovery and development.

The synthetic pathways for obtaining 3-amino-4-methanesulfonylbutan-1-ol have also been extensively studied. Researchers have developed efficient methods for its preparation, often involving multi-step organic transformations that highlight the compound's synthetic utility. These methods not only provide access to pure samples but also offer insights into how different functional groups can be incorporated into complex molecular architectures.

In conclusion, 3-amino-4-methanesulfonylbutan-1-ol (CAS No. 1339862-35-9) is a compound with significant potential in pharmaceutical research and drug development. Its unique structural features and versatile reactivity make it a valuable intermediate in synthesizing bioactive molecules. The growing body of research on this compound underscores its importance as a tool for exploring new therapeutic strategies across various disease areas.